Cas no 141234-09-5 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-)

1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- structure
141234-09-5 structure
Product Name:1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
CAS No:141234-09-5
MF:C7H9N3O3
MW:183.164661169052
CID:1303445
PubChem ID:15134193
Update Time:2025-04-20

1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
    • DB-162574
    • 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxaldehyde
    • SCHEMBL22574821
    • 141234-09-5
    • Inchi: 1S/C7H9N3O3/c1-3-9-6(4-11)7(10(12)13)5(2)8-9/h4H,3H2,1-2H3
    • InChI Key: MJTQTMIOAFNMNS-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C(C)=NN1CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.06447
  • Monoisotopic Mass: 183.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 78.03
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